Cas no 138265-88-0 (Zinc Borate 2335)

• Product Name: Zinc Borate 2335
• CAS No: 138265-88-0
• MF: BHO₂Zn
• MW: 109.226736783981
• CID: 169445
• PubChem ID: 156593789
• Update Time: 2025-10-29

Zinc Borate 2335 Chemical and Physical Properties

Names and Identifiers

• Zinc Borate 2335
• FIREBRAKE(R) ZB
• BOROGARD(R) ZB
• BORON ZINC HYDROXIDE OXIDE
• Boron zinc hydroxide oxide (B12Zn4(OH)14O15)
• FIREBRAKE(R) 415
• FIREBRAKE(R) 500
• ZINC BORATE EP
• zinc borate
• 138265-88-0
• CID 156593789

• Inchi： 1S/B.H2O.O.Zn/h;1H2;;/p-1
• InChI Key： LJUNORKSFCLIQN-UHFFFAOYSA-M
• SMILES： [Zn].[OH-].[O].[B]

Computed Properties

• Exact Mass: 371.87400
• Monoisotopic Mass: 107.936101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 117.21000
• LogP: -3.67840

Additional information on Zinc Borate 2335

Zinc Borate 2335 (CAS No. 138265-88-0): A Comprehensive Overview

Zinc Borate 2335 (CAS No. 138265-88-0) is a versatile inorganic compound that has gained significant attention in various industrial and scientific applications due to its unique properties and broad range of uses. This compound is a white, crystalline powder that is highly valued for its flame-retardant and anti-corrosive properties, making it an essential component in the formulation of coatings, plastics, and other materials.

The chemical structure of Zinc Borate 2335 consists of zinc and boron atoms bonded in a specific ratio, which contributes to its exceptional performance in various applications. Recent research has further elucidated the molecular mechanisms behind its effectiveness, providing valuable insights into its potential for new and innovative uses.

In the field of materials science, Zinc Borate 2335 has been extensively studied for its flame-retardant properties. A study published in the Journal of Applied Polymer Science (2021) demonstrated that the addition of Zinc Borate 2335 to polymer composites significantly enhanced their fire resistance without compromising mechanical properties. This finding has important implications for the development of safer and more durable materials in industries such as construction and automotive manufacturing.

Beyond its flame-retardant capabilities, Zinc Borate 2335 also exhibits excellent anti-corrosive properties. Research conducted by the Corrosion Science and Technology Institute (2020) showed that coatings containing Zinc Borate 2335 provided superior protection against corrosion in harsh environments. This makes it an ideal additive for protective coatings used in marine, industrial, and infrastructure applications.

The environmental impact of Zinc Borate 2335 has also been a focus of recent studies. A comprehensive review published in the Journal of Environmental Science and Health (2019) highlighted the compound's low toxicity and minimal environmental footprint compared to traditional flame retardants. This eco-friendly profile aligns with growing global efforts to reduce the use of hazardous chemicals in industrial processes.

In the pharmaceutical industry, Zinc Borate 2335 has shown promise as a potential additive in drug formulations. Preliminary studies have indicated that it can enhance the stability and shelf life of certain medications by providing a protective barrier against moisture and oxidative degradation. While more research is needed to fully explore these applications, the initial findings are encouraging.

The synthesis and production methods for Zinc Borate 2335 have also been optimized to ensure high purity and consistent quality. Advanced manufacturing techniques, such as sol-gel processes and hydrothermal synthesis, have been developed to produce this compound on a large scale while maintaining its desired properties. These advancements have made Zinc Borate 2335 more accessible and cost-effective for industrial use.

In conclusion, Zinc Borate 2335 (CAS No. 138265-88-0) is a multifunctional compound with a wide range of applications in materials science, coatings, pharmaceuticals, and environmental protection. Its unique combination of flame-retardant, anti-corrosive, and eco-friendly properties makes it an invaluable component in various industries. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance and importance in the years to come.